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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476

Welcome to the technical support center for Lasiol. This resource is designed to assist
researchers, scientists, and drug development professionals in overcoming challenges related
to the poor aqueous solubility of Lasiol during in vitro and in vivo experiments.

Frequently Asked Questions (FAQS)

Q1: What is Lasiol and what are its basic chemical properties?

Lasiol is an organic compound with the chemical formula C10H200 and a molecular weight of
approximately 156.26 g/mol [1]. Its structure, (2S,3S)-2,3,6-trimethylhept-5-en-1-ol, indicates
that it is a lipophilic molecule, which often correlates with poor solubility in aqueous solutions.
Compounds of this nature are sometimes referred to as "grease-ball" molecules[2].

Q2: | observed a precipitate when | diluted my Lasiol stock solution into my aqueous assay
buffer. What is happening?

This is a common issue known as "antisolvent precipitation” or "crashing out."[3][4] Lasiol is
likely soluble in a high-concentration organic solvent stock (like DMSO), but when this is diluted
into an aqueous buffer, the compound's solubility limit is exceeded, causing it to come out of
solution and form a precipitate.

Q3: What is the maximum recommended concentration of DMSO in my final cell culture
medium?
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To minimize solvent-induced cytotoxicity, the final concentration of DMSO should be kept as
low as possible. A final concentration of less than 0.5% is generally recommended, with
concentrations ideally below 0.1% to avoid potential off-target effects on cells.[5] It is crucial to
include a vehicle control (media with the same final DMSO concentration without Lasiol) in all
experiments.[5]

Q4: Can precipitation of Lasiol affect my experimental results?
Yes, significantly. Compound precipitation can lead to:

 Inaccurate Dosing: The actual concentration of soluble, biologically active Lasiol will be
lower than intended, leading to unreliable and difficult-to-reproduce data.[5]

» Cellular Toxicity: The solid particles of the precipitate can have cytotoxic effects on cells that
are unrelated to the pharmacological action of Lasiol.[5]

o Assay Interference: Precipitates can interfere with optical measurements in plate-based
assays and with imaging-based experiments.[5]

Troubleshooting Guides
Issue 1: Lasiol Precipitates Immediately Upon Dilution in
Aqueous Buffer

This is a classic sign of a compound exceeding its aqueous solubility limit.

Troubleshooting Workflow

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/pdf/Troubleshooting_Isoharringtonine_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/pdf/Troubleshooting_Isoharringtonine_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/pdf/Troubleshooting_Isoharringtonine_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/pdf/Troubleshooting_Isoharringtonine_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/pdf/Troubleshooting_Isoharringtonine_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/product/b15573476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing
(Precipitation ObservecD

Is the concentration high?

C_ower Final Concentratior)

Still precipitates? Grepare Serial Dilutions of Lasiol in DMSO)

(Optimize Dilution Method i

Gdd Dilutions to Aqueous Buffer in a 96-well Plate)

Still precipitates?

(Use Pre-warmed Media) i
Gncubate and Shake)

Still precipitates? i

Consider Co-solvents
Measure Turbidity (Absorbance at 620 nm)

Successful solubilization i

Solution Clear

Getermine Highest Non-Precipitating Concentratior)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimizat?qn

)

Potential Assay Interference

Check Availability & Pricing
D ( ] )
| |
l PotentlaIIOff -Target Effects

) |
.
s

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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